(1R,2S,4S,8R)-1-Methyl-2-(6-methylhept-5-en-2-yl)-5-oxatricyclo[6.3.1.04,12]dodecane-6,9-dione
(1R,2S,4S,8R)-1-Methyl-2-(6-methylhept-5-en-2-yl)-5-oxatricyclo[6.3.1.04,12]dodecane-6,9-dione
Brand Name:
Vulcanchem
CAS No.:
142780-50-5
VCID:
VC0233175
InChI:
InChI=1S/C20H30O3/c1-12(2)6-5-7-13(3)15-11-17-19-14(10-18(22)23-17)16(21)8-9-20(15,19)4/h6,13-15,17,19H,5,7-11H2,1-4H3/t13?,14-,15-,17-,19?,20+/m0/s1
SMILES:
CC(CCC=C(C)C)C1CC2C3C1(CCC(=O)C3CC(=O)O2)C
Molecular Formula:
C24H20O8
Molecular Weight:
318.4 g/mol
(1R,2S,4S,8R)-1-Methyl-2-(6-methylhept-5-en-2-yl)-5-oxatricyclo[6.3.1.04,12]dodecane-6,9-dione
CAS No.: 142780-50-5
Main Products
VCID: VC0233175
Molecular Formula: C24H20O8
Molecular Weight: 318.4 g/mol
![(1R,2S,4S,8R)-1-Methyl-2-(6-methylhept-5-en-2-yl)-5-oxatricyclo[6.3.1.04,12]dodecane-6,9-dione - 142780-50-5](/images/no_structure.jpg)
| CAS No. | 142780-50-5 |
|---|---|
| Product Name | (1R,2S,4S,8R)-1-Methyl-2-(6-methylhept-5-en-2-yl)-5-oxatricyclo[6.3.1.04,12]dodecane-6,9-dione |
| Molecular Formula | C24H20O8 |
| Molecular Weight | 318.4 g/mol |
| IUPAC Name | (1R,2S,4S,8R)-1-methyl-2-(6-methylhept-5-en-2-yl)-5-oxatricyclo[6.3.1.04,12]dodecane-6,9-dione |
| Standard InChI | InChI=1S/C20H30O3/c1-12(2)6-5-7-13(3)15-11-17-19-14(10-18(22)23-17)16(21)8-9-20(15,19)4/h6,13-15,17,19H,5,7-11H2,1-4H3/t13?,14-,15-,17-,19?,20+/m0/s1 |
| Standard InChIKey | LILRNUJDHJYEPR-PSYCDZQUSA-N |
| Isomeric SMILES | CC(CCC=C(C)C)[C@@H]1C[C@H]2C3[C@@]1(CCC(=O)[C@@H]3CC(=O)O2)C |
| SMILES | CC(CCC=C(C)C)C1CC2C3C1(CCC(=O)C3CC(=O)O2)C |
| Canonical SMILES | CC(CCC=C(C)C)C1CC2C3C1(CCC(=O)C3CC(=O)O2)C |
| Synonyms | 3-epi-aplykurodinone B aplykurodinone B |
| PubChem Compound | 132506 |
| Last Modified | Nov 11 2021 |
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